Cas no 1262416-10-3 (Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-YL)alaninate)

• Product Name: Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-YL)alaninate
• CAS No: 1262416-10-3
• MF: C₁₈H₂₁F₃N₂O₄
• MW: 386.365555524826
• MDL: MFCD07779920
• CID: 5178055
• Update Time: 2025-10-29

Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-YL)alaninate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methyl-1H-indol-3-yl)alaninate
• METHYL N-(TERT-BUTOXYCARBONYL)-3,3,3-TRIFLUORO-2-(2-METHYLINDOL-3-YL)ALANINATE
• (R)-methyl 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-2-(2-methyl-1H-indol-3-yl)propanoate
• Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-YL)alaninate

• MDL： MFCD07779920
• Inchi： 1S/C18H21F3N2O4/c1-10-13(11-8-6-7-9-12(11)22-10)17(14(24)26-5,18(19,20)21)23-15(25)27-16(2,3)4/h6-9,22H,1-5H3,(H,23,25)/t17-/m1/s1
• InChI Key： IFOJDPXXCXOHFD-QGZVFWFLSA-N
• SMILES： FC([C@](C(=O)OC)(C1=C(C)NC2C=CC=CC1=2)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 576
• XLogP3: 4
• Topological Polar Surface Area: 80.4

Additional information on Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-YL)alaninate

Introduction to Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-yl)alaninate (CAS No. 1262416-10-3)

Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-yl)alaninate, with the CAS number 1262416-10-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structure, which includes a trifluoromethyl group and an indole moiety, making it a promising candidate for further exploration in drug development.

The molecular structure of this compound is highly functionalized, featuring a N-(tert-butoxycarbonyl) group that provides stability and protection during synthetic processes. The presence of the trifluoromethyl group (-CF₃) enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in the design of bioactive compounds. Additionally, the indole ring system contributes to the compound's potential bioactivity by mimicking natural products that have been shown to interact with biological targets.

In recent years, there has been a growing interest in indole derivatives due to their diverse pharmacological properties. Indole-based compounds have been implicated in various biological processes, including neurotransmitter signaling, immune responses, and anti-inflammatory effects. The specific modification of the indole ring with a methyl group at the 2-position and an alaninate side chain at the 3-position further tailors its pharmacological profile, making it an attractive scaffold for medicinal chemists.

The alaninate side chain introduces an additional level of complexity to the molecule, which can influence its interactions with biological targets. Alanine residues are common in proteins and peptides, suggesting that this compound may have the potential to interact with protein binding sites through hydrophobic and electrostatic interactions. Furthermore, the presence of both polar and non-polar regions in the molecule enhances its solubility and bioavailability, which are essential for effective drug delivery.

Recent studies have highlighted the importance of trifluoromethyl groups in drug design due to their ability to modulate pharmacokinetic properties. The trifluoromethyl group increases the metabolic stability of molecules by resisting oxidation and hydrolysis. This property is particularly valuable in the development of long-acting drugs that require prolonged circulation times within the body. Additionally, trifluoromethyl compounds often exhibit enhanced binding affinities to biological targets, which can lead to more potent therapeutic effects.

The synthesis of Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-yl)alaninate involves multiple steps that require precise control over reaction conditions. The introduction of the tert-butoxycarbonyl (Boc) group is typically achieved through a carboxylation reaction followed by protection with an alkoxide base. Subsequent functionalization of the indole ring with a methyl group is performed using appropriate coupling reagents such as palladium catalysts. The final step involves the attachment of the alaninate side chain through a condensation reaction.

The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. For instance, flow chemistry has been employed to improve reaction efficiency and scalability. Additionally, computational methods such as molecular modeling have been utilized to predict the binding modes of this compound with potential biological targets. These approaches have accelerated the discovery process and allowed for rapid optimization of lead compounds.

In conclusion, Methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoro-2-(2-methylindol-3-yl)alaninate represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising pharmacological properties. The combination of a trifluoromethyl group and an indole moiety provides a unique scaffold for drug development, while the alaninate side chain enhances solubility and bioavailability. As research continues in this area, it is expected that this compound will play a crucial role in the discovery of novel therapeutic agents.